Cas no 1294009-26-9 (4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane is a highly versatile boronic ester compound widely used in organic synthesis and cross-coupling reactions, particularly in Suzuki-Miyaura coupling. Its stable dioxaborolane structure enhances hydrolytic stability, making it suitable for air-sensitive applications. The tetramethyl substitution on the borolane ring improves steric hindrance, increasing selectivity in coupling reactions. The 2-methylphenyl ethenyl group offers reactivity for further functionalization, enabling precise construction of complex molecular architectures. This compound is valuable in pharmaceutical intermediates, materials science, and agrochemical synthesis due to its efficient boron-carbon bond formation capability. It exhibits excellent compatibility with palladium catalysts and maintains high purity under standard storage conditions.

4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane structure

1294009-26-9 structure

Product Name:4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane

CAS No:1294009-26-9

MF:C₁₅H₂₁BO₂

MW:244.137044668198

CID:1035981

PubChem ID:23088099

Update Time:2025-07-02

4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- (E)-4,4,5,5-Tetramethyl-2-(2-methylstyryl)-1,3,2-dioxaborolane
- (E)-2-(2-tolyl)ethenylboronic acid pinacol ester
- AK-47805
- KB-209253
- 4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane
- G72477
- 4,4,5,5-tetramethyl-2-[2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane
- EN300-21040500
- DTXSID00630467
- MFCD19703869
- 2-Methyl-beta-styrylboronic acid pinacoal ester
- CS-0281866
- EN300-802094
- Z2312385584
- 4,4,5,5-tetramethyl-2-[(E)-2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(1E)-2-(2-methylphenyl)ethenyl]-
- 1294009-26-9
- MDL： MFCD19703869
- Inchi： 1S/C15H21BO2/c1-12-8-6-7-9-13(12)10-11-16-17-14(2,3)15(4,5)18-16/h6-11H,1-5H3/b11-10+
- InChI Key： WWEMUFCPAKBVKQ-ZHACJKMWSA-N
- SMILES： O1B(/C=C/C2C=CC=CC=2C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 244.1634601g/mol
Monoisotopic Mass: 244.1634601g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Color/Form: NA
Density: 1.0±0.1 g/cm3
Boiling Point: 288.1±43.0 °C at 760 mmHg
Flash Point: 180.9±23.7 °C

4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

4,4,5,5-tetramethyl-2-2-(2-methylphenyl)ethenyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	089998-250mg	(E)-4,4,5,5-Tetramethyl-2-(2-methylstyryl)-1,3,2-dioxaborolane	1294009-26-9	95+%	250mg	15361CNY	2021-05-07
Alichem	A449038937-1g	(E)-4,4,5,5-Tetramethyl-2-(2-methylstyryl)-1,3,2-dioxaborolane	1294009-26-9	95%	1g	808.00 USD	2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	089998-250mg	(E)-4,4,5,5-Tetramethyl-2-(2-methylstyryl)-1,3,2-dioxaborolane	1294009-26-9	95+%	250mg	15361.0CNY	2021-07-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1352536-250mg	(E)-4,4,5,5-Tetramethyl-2-(2-methylstyryl)-1,3,2-dioxaborolane	1294009-26-9	97%	250mg	￥1615.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1352536-2.5g	(E)-4,4,5,5-Tetramethyl-2-(2-methylstyryl)-1,3,2-dioxaborolane	1294009-26-9	95+%	2.5g	￥17325	2023-04-16
Enamine	EN300-21040500-0.05g	4,4,5,5-tetramethyl-2-[(E)-2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane	1294009-26-9	95.0%	0.05g	$147.0	2025-03-21
Enamine	EN300-21040500-0.1g	4,4,5,5-tetramethyl-2-[(E)-2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane	1294009-26-9	95.0%	0.1g	$219.0	2025-03-21
Enamine	EN300-21040500-0.25g	4,4,5,5-tetramethyl-2-[(E)-2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane	1294009-26-9	95.0%	0.25g	$313.0	2025-03-21
Enamine	EN300-21040500-0.5g	4,4,5,5-tetramethyl-2-[(E)-2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane	1294009-26-9	95.0%	0.5g	$493.0	2025-03-21
Enamine	EN300-21040500-1.0g	4,4,5,5-tetramethyl-2-[(E)-2-(2-methylphenyl)ethenyl]-1,3,2-dioxaborolane	1294009-26-9	95.0%	1.0g	$632.0	2025-03-21